![molecular formula C17H21NO3S B5886207 4-ethoxy-N-(3-phenylpropyl)benzenesulfonamide](/img/structure/B5886207.png)
4-ethoxy-N-(3-phenylpropyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-ethoxy-N-(3-phenylpropyl)benzenesulfonamide is a chemical compound that belongs to the class of sulfonamide drugs. It is also known as EPPBS and has been extensively studied for its potential therapeutic applications.
Mechanism of Action
The mechanism of action of 4-ethoxy-N-(3-phenylpropyl)benzenesulfonamide is not fully understood. However, it is believed to inhibit the activity of cyclooxygenase enzymes, which are responsible for the production of prostaglandins. Prostaglandins are known to play a role in inflammation, pain, and fever. By inhibiting the activity of cyclooxygenase enzymes, this compound reduces the production of prostaglandins, thereby reducing inflammation, pain, and fever.
Biochemical and Physiological Effects
This compound has been found to exhibit biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α. It has also been found to inhibit the activation of nuclear factor-κB, which is a transcription factor that plays a role in the regulation of inflammatory genes. In addition, this compound has been shown to reduce the expression of cyclooxygenase-2, which is an enzyme that is involved in the production of prostaglandins.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-ethoxy-N-(3-phenylpropyl)benzenesulfonamide in lab experiments is that it exhibits anti-inflammatory, analgesic, and antipyretic effects. This makes it a useful tool for studying the mechanisms of inflammation, pain, and fever. However, one of the limitations of using this compound in lab experiments is that its mechanism of action is not fully understood. This makes it difficult to interpret the results of experiments using this compound.
Future Directions
There are several future directions for the study of 4-ethoxy-N-(3-phenylpropyl)benzenesulfonamide. One direction is to further elucidate its mechanism of action. This would help to better understand its therapeutic potential and could lead to the development of more effective drugs. Another direction is to study its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. Finally, future studies could focus on the development of new synthesis methods for this compound, which could improve the yield and purity of the product.
Synthesis Methods
The synthesis of 4-ethoxy-N-(3-phenylpropyl)benzenesulfonamide involves the reaction of 4-ethoxybenzenesulfonyl chloride with 3-phenylpropylamine in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography. The yield of the synthesis method is reported to be high, and the purity of the product is also satisfactory.
Scientific Research Applications
4-ethoxy-N-(3-phenylpropyl)benzenesulfonamide has been studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, analgesic, and antipyretic effects. It has also been studied for its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.
properties
IUPAC Name |
4-ethoxy-N-(3-phenylpropyl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21NO3S/c1-2-21-16-10-12-17(13-11-16)22(19,20)18-14-6-9-15-7-4-3-5-8-15/h3-5,7-8,10-13,18H,2,6,9,14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEJIGOSJRDPPIZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)S(=O)(=O)NCCCC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.